Cas no 1462921-50-1 (1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride)

• Product Name: 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride
• CAS No: 1462921-50-1
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD23703584
• CID: 3038949
• PubChem ID: 84819331
• Update Time: 2025-10-28

1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminoazetidin-1-yl)ethanone hydrochloride
• 1-Acetyl-3-aminoazetidine HCl
• 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride
• 1-(3-AMINOAZETIDIN-1-YL)ETHAN-1-ONE hcl
• XQJHPSIERFKZFW-UHFFFAOYSA-N
• 1-Acetylazetidin-3-amine hydrochloride
• 1-Acetyl-3-aminoazetidine hydrochloride
• 1-(3-Amino-1-azetidinyl)-ethanone HCl
• AK153992
• OR317198
• 1-(3-aminoazetidin-1-yl)ethanone;hydrochloride
• Ethanone, 1-(3-amino-1-azetidinyl)-, hydrochlorid
• AS-34283
• 1-(3-Aminoazetidin-1-yl)ethanonehydrochloride
• 1-(3-Amino-1-azetidinyl)ethanone Hydrochloride
• SCHEMBL15282897
• SY099776
• DB-190365
• AKOS024258815
• SB50711
• Ethanone, 1-(3-amino-1-azetidinyl)-, hydrochloride (1:1)
• CS-0052895
• MFCD23703584
• 1462921-50-1

• MDL： MFCD23703584
• Inchi： 1S/C5H10N2O.ClH/c1-4(8)7-2-5(6)3-7;/h5H,2-3,6H2,1H3;1H
• InChI Key： XQJHPSIERFKZFW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)N1CC(C1)N

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride

Comprehensive Overview of 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride (CAS No. 1462921-50-1)

1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride (CAS No. 1462921-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its azetidine ring and amino functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies.

In recent years, the demand for 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride has surged due to its applications in small-molecule drug development. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted cancer therapies. The compound's hydrochloride salt form enhances its solubility, making it ideal for in vitro and in vivo studies. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern drug design.

The synthesis of 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride involves multi-step organic reactions, including amidation and reductive amination. Its azetidine core is a key motif in medicinal chemistry, as it mimics the conformation of peptide bonds while offering improved metabolic stability. This has led to its inclusion in fragment-based drug discovery (FBDD) libraries, a strategy gaining traction in AI-driven drug design platforms. Notably, the compound's CAS No. 1462921-50-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening campaigns.

From a commercial perspective, 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride is supplied by leading fine chemical manufacturers under strict GMP guidelines. Its purity (>98%) and consistent batch-to-batch reproducibility make it a reliable choice for preclinical research. The compound's stability under ambient conditions and compatibility with common organic solvents further contribute to its utility in parallel synthesis and combinatorial chemistry workflows.

Emerging applications of this compound include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation therapeutics. Its aminoazetidine moiety serves as an ideal linker for bifunctional molecules designed to hijack the ubiquitin-proteasome system. This positions CAS No. 1462921-50-1 at the forefront of next-generation drug modalities, addressing previously "undruggable" targets in oncology and neurodegenerative diseases.

Quality control protocols for 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride typically involve HPLC, NMR, and mass spectrometry analyses. Researchers emphasize the importance of chiral purity when employing this compound in asymmetric synthesis, as stereochemistry significantly impacts biological activity. The compound's safety profile is well-documented, with standard handling procedures comparable to other research-grade chemicals in modern laboratories.

In conclusion, 1-(3-aminoazetidin-1-yl)ethan-1-one hydrochloride represents a critical tool in contemporary medicinal chemistry. Its dual functionality as both a hydrogen bond donor and acceptor, combined with favorable physicochemical properties, ensures its continued relevance in addressing unmet medical needs through innovative therapeutic strategies.